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A comprehensive guide for researchers, scientists, and drug development professionals on the

relative stability of three key halogen oxoacids: iodic acid (HIO₃), bromic acid (HBrO₃), and

chloric acid (HClO₃). This document outlines the differences in their thermodynamic stability,

supported by quantitative data and a discussion of the underlying chemical principles.

Introduction
Halogen oxoacids are a class of compounds that feature a halogen atom bonded to oxygen

and hydrogen. Within the halic acids, where the halogen exists in the +5 oxidation state,

stability varies significantly. Iodic acid is a robust, solid compound, which contrasts sharply

with the instability of chloric and bromic acids, which are only known to exist in aqueous

solutions.[1][2] Understanding these stability differences is crucial for their safe handling,

storage, and application in various chemical syntheses and analytical procedures. The general

trend for thermal stability of halic acids (HXO₃) increases down the group: HIO₃ > HBrO₃ >

HClO₃.[3]

Quantitative Data on Stability
The stability of these acids can be best understood by comparing their physical states at

standard conditions and their behavior upon heating or concentration.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b046466?utm_src=pdf-interest
https://www.benchchem.com/product/b046466?utm_src=pdf-body
https://www.benchchem.com/product/b046466?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iodic_acid
https://www.sciencemadness.org/smwiki/index.php/Iodic_acid
https://www.sarthaks.com/3790709/oxides-and-oxyacids-of-halogens
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Iodic Acid (HIO₃)
Bromic Acid
(HBrO₃)

Chloric Acid
(HClO₃)

Physical State (STP)
White crystalline

solid[1]

Exists only in aqueous

solution

Exists only in aqueous

solution[4]

Melting Point
110 °C (230 °F; 383

K)[1]

Not applicable

(decomposes on

concentration)

Not applicable

(decomposes on

concentration)[4]

Decomposition

Dehydrates to iodine

pentoxide (I₂O₅) upon

heating.[1][2] Further

heating decomposes

I₂O₅.

Decomposes upon

attempted

concentration

Stable in cold

aqueous solution up

to ~30%.[4][5]

Decomposes at

concentrations >40%

or upon heating.[4]

Decomposition

Products
I₂O₅ + H₂O Bromine and oxygen

HClO₄, Cl₂, O₂,

H₂O[4][6]

Acidity (pKa) 0.75[1][2] ~0 ≈ -2.7[4]

Factors Influencing Halic Acid Stability
The stability of halic acids is governed by the properties of the central halogen atom,

specifically its size and electronegativity. These factors influence the nature of the halogen-

oxygen bond, which in turn dictates the molecule's thermal stability.
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Halogen Properties (Cl → Br → I)

Bond Characteristics

Resulting Stability

Atomic Size Increases

Improved pπ-dπ Overlap

Affects

Electronegativity Decreases

Decreased X-O Bond Polarity

Leads to

Increased Thermal Stability
(HIO₃ > HBrO₃ > HClO₃)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iodic acid - Wikipedia [en.wikipedia.org]

2. Iodic acid - Sciencemadness Wiki [sciencemadness.org]

3. sarthaks.com [sarthaks.com]

4. Chloric acid - Wikipedia [en.wikipedia.org]

5. Sciencemadness Discussion Board - Stability of diluted chloric acid solutions - Powered
by XMB 1.9.11 [sciencemadness.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b046466?utm_src=pdf-body-img
https://www.benchchem.com/product/b046466?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Iodic_acid
https://www.sciencemadness.org/smwiki/index.php/Iodic_acid
https://www.sarthaks.com/3790709/oxides-and-oxyacids-of-halogens
https://en.wikipedia.org/wiki/Chloric_acid
http://www.sciencemadness.org/talk/viewthread.php?tid=158261
http://www.sciencemadness.org/talk/viewthread.php?tid=158261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. On heating chloric acid decomposes to A HClO4 Cl2 O2 class 11 chemistry CBSE
[vedantu.com]
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and Chloric Acids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046466#iodic-acid-vs-bromic-acid-and-chloric-acid-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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